Cas no 157767-42-5 (quinoline-7-thiol)

• Product Name: quinoline-7-thiol
• CAS No: 157767-42-5
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 5752976
• PubChem ID: 135966890
• Update Time: 2025-06-07

quinoline-7-thiol Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinethiol
• quinoline-7-thiol

• Inchi： 1S/C9H7NS/c11-8-4-3-7-2-1-5-10-9(7)6-8/h1-6,11H
• InChI Key： WMRMLOXDZLPWFO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(S)C=2)C=CC=1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 303.8±15.0 °C(Predicted)
• pka: 3.12±0.30(Predicted)

Additional information on quinoline-7-thiol

Comprehensive Overview of Quinoline-7-thiol (CAS No. 157767-42-5): Properties, Applications, and Research Insights

Quinoline-7-thiol (CAS No. 157767-42-5) is a sulfur-containing derivative of the quinoline scaffold, a heterocyclic aromatic compound widely studied in medicinal chemistry and material science. This compound features a thiol (-SH) functional group at the 7-position of the quinoline ring, imparting unique reactivity and binding properties. Researchers have explored its potential as a building block for pharmaceuticals, agrochemicals, and functional materials due to its ability to form stable metal complexes and participate in click chemistry reactions.

The molecular structure of quinoline-7-thiol combines the planar aromaticity of quinoline with the nucleophilic character of the thiol group, making it valuable for designing enzyme inhibitors and catalytic systems. Recent studies highlight its role in developing anticancer agents and antimicrobial compounds, aligning with growing interest in drug discovery for resistant pathogens. Its CAS No. 157767-42-5 serves as a critical identifier in chemical databases like SciFinder and PubChem, where researchers investigate its structure-activity relationships.

In material science, quinoline-7-thiol derivatives contribute to organic electronics and sensor technologies. The compound's ability to self-assemble on metal surfaces (e.g., gold nanoparticles) via thiolate bonds has enabled applications in surface-enhanced Raman spectroscopy (SERS) and molecular recognition systems. These properties respond to the increasing demand for nanotechnology-based diagnostics and environmental monitoring tools.

Synthetic methodologies for quinoline-7-thiol often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics frequently searched in organic synthesis forums. Environmental scientists also examine its biodegradation pathways, given the emphasis on green chemistry principles. Unlike some thiol compounds, it demonstrates moderate stability under ambient conditions, though storage recommendations typically include inert atmospheres to prevent oxidation.

The compound's spectroscopic fingerprints (e.g., IR absorption at 2550 cm^-1 for S-H stretch) and chromatographic behavior are well-documented, supporting quality control in industrial applications. Patent analyses reveal its use in OLED materials and corrosion inhibitors, addressing trends in energy-efficient displays and industrial maintenance solutions. Regulatory databases classify it as non-hazardous under standard handling conditions, facilitating global research collaboration.

Emerging studies investigate quinoline-7-thiol's role in bioorthogonal chemistry, particularly for labeling biomolecules—a hot topic in proteomics research. Its moderate water solubility (enhanced by pH adjustment) expands utility in aqueous-phase reactions, contrasting with many quinoline analogs. Computational chemists employ molecular docking simulations to predict its interactions with biological targets, leveraging AI-driven drug design methodologies that dominate contemporary literature.

For suppliers and manufacturers, CAS No. 157767-42-5 remains a key tracking identifier in global chemical inventories. Analytical techniques like HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for high-throughput screening applications. As interest grows in sustainable synthetic routes, catalytic methods using quinoline-7-thiol continue to evolve, reflecting the broader shift toward atom-efficient transformations in modern chemistry.